ethyl 2-(2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H21N5O3S/c1-3-30-21(29)15-9-5-7-11-18(15)24-19(28)13-31-22-26-25-20(27(22)2)16-12-23-17-10-6-4-8-14(16)17/h4-12,23H,3,13H2,1-2H3,(H,24,28)
• InChI Key: FUZAQBBBEJSGJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=C(N2C)C3=CNC4=CC=CC=C43
• Molecular Formula: C22H21N5O3S
• Molecular Weight: 435.5 g/mol

Description

Ethyl 2-(2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Research has explored the synthesis of compounds related to ethyl 2-(2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate, focusing on their synthesis routes and chemical properties. For instance, the synthesis of ethyl benzoate thiocarbohydrazone and its transformation into various heterocyclic compounds demonstrates the versatility of similar chemical structures in organic synthesis (Postovskii et al., 1977). This kind of research underpins the development of novel synthetic methodologies that could be applicable to the synthesis of this compound and related compounds.

Pharmacological Activities

Several studies have synthesized and evaluated derivatives of compounds with structural similarities to this compound for their biological activities. For example, research on benzothiazole derivatives and their potential as antimicrobial agents shows the significance of structural modifications on biological activity (Bhoi et al., 2016). This underscores the potential for compounds like this compound to serve as scaffolds for the development of new therapeutic agents.

Molecular Structure Analysis

The study of the molecular structure of compounds related to this compound, such as through X-ray crystallography and spectroscopic methods, is crucial for understanding their chemical properties and potential applications. For instance, the structural determination of ethyl 4-(2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)acetamido)benzoate via FT-IR, FT-Raman, and molecular docking studies highlights the importance of detailed structural analysis in predicting biological activity (El-Azab et al., 2016).

Mechanism of Action

The indole nucleus binds with high affinity to multiple receptors, which can be helpful in developing new useful derivatives . The application of indole derivatives for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .